Cas no 17117-34-9 (3-Nitrobenzanthrone)
3-Nitrobenzanthrone structure
Product Name:3-Nitrobenzanthrone
CAS No:17117-34-9
MF:C17H9NO3
MW:275.258264303207
CID:194739
PubChem ID:2825690
Update Time:2025-09-27
3-Nitrobenzanthrone Chemical and Physical Properties
Names and Identifiers
-
- 3-Nitrotetraphen-12(7H)-one
- 3-Nitrobenzanthrone
- 3-nitrobenzo[b]phenalen-7-one
- 7H-Benz[de]anthracen-7-one,3-nitro-
- 3-Nitrobenzanthrone100µg
- 3-nitro-7H-benzo[de]anthracen-7-one
- 3-Nitro-7H-benz(de)anthracen-7-one
- 3-NITROBENZANTHRONE [IARC]
- CCRIS 9003
- QAJOWHGESRCVLY-UHFFFAOYSA-N
- Q3598796
- CHEBI:181932
- C20824
- 3-Nitro-7H-benzo[d,e]anthracen-7-one
- FT-0710181
- nitrobenzanthrone
- O4OJW7BC7W
- NS00002132
- UNII-O4OJW7BC7W
- 7H-Benz(de)anthracen-7-one, 3-nitro-
- SCHEMBL7168071
- 17117-34-9
- DTXSID60881271
-
- Inchi： 1S/C17H9NO3/c19-17-12-5-2-1-4-10(12)11-8-9-15(18(20)21)13-6-3-7-14(17)16(11)13/h1-9H
- InChI Key： QAJOWHGESRCVLY-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C2C=CC(=C3C=CC=C1C=23)[N+](=O)[O-]
Computed Properties
- Exact Mass: 275.05800
- Monoisotopic Mass: 275.058243
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 0
- Complexity: 457
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 62.9
- XLogP3: 4.1
Experimental Properties
- Density: 1.442
- Melting Point: 248ºC
- Boiling Point: 506.2°C at 760 mmHg
- Flash Point: 256.6°C
- Refractive Index: 1.757
- PSA: 62.89000
- LogP: 4.48260
3-Nitrobenzanthrone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-Nitrobenzanthrone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N232705-1mg |
3-Nitrobenzanthrone |
17117-34-9 | 1mg |
$ 460.00 | 2022-06-03 | ||
| TRC | N232705-2.5mg |
3-Nitrobenzanthrone |
17117-34-9 | 2.5mg |
$ 740.00 | 2022-06-03 | ||
| TRC | N232705-5mg |
3-Nitrobenzanthrone |
17117-34-9 | 5mg |
$ 1525.00 | 2022-06-03 | ||
| TRC | N232705-50mg |
3-Nitrobenzanthrone |
17117-34-9 | 50mg |
$173.00 | 2023-05-17 | ||
| TRC | N232705-250mg |
3-Nitrobenzanthrone |
17117-34-9 | 250mg |
$ 800.00 | 2023-09-06 | ||
| TRC | N232705-500mg |
3-Nitrobenzanthrone |
17117-34-9 | 500mg |
$1378.00 | 2023-05-17 | ||
| A2B Chem LLC | AX41525-1mg |
3-Nitrobenzanthrone |
17117-34-9 | 1mg |
$350.00 | 2024-04-20 |
3-Nitrobenzanthrone Related Literature
-
Tsuyoshi Murahashi Analyst 2003 128 42
-
Volker M. Arlt,Colin J. Henderson,C. Roland Wolf,Marie Stiborová,David H. Phillips Toxicol. Res. 2015 4 548
-
Volker M. Arlt,David H. Phillips,Jóhannes Reynisson Org. Biomol. Chem. 2011 9 6100
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